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Compound Name: z-Tyr-ome

Cat. No.: B554329 Get Quote

Introduction: N-Benzyloxycarbonyl-L-tyrosine methyl ester, commonly abbreviated as Z-Tyr-
OMe, is a chemically modified derivative of the amino acid L-tyrosine.[1] This compound serves

as a critical building block in the field of synthetic organic chemistry, particularly in the synthesis

of peptides and peptidomimetics for drug discovery and development. The strategic addition of

protecting groups to the native amino acid structure allows for controlled and site-specific

reactions, preventing unwanted side reactions and enhancing the overall efficiency of complex

molecular constructions.[1] This guide provides a detailed examination of the molecular

structure of Z-Tyr-OMe, its physicochemical properties, and a representative synthetic protocol.

Molecular Structure
The structure of Z-Tyr-OMe can be deconstructed into three primary components: the central

L-tyrosine scaffold, an N-terminal benzyloxycarbonyl (Z) protecting group, and a C-terminal

methyl ester (OMe) group. Its molecular formula is C18H19NO5.[2][3]

L-Tyrosine Core: The foundation of the molecule is the naturally occurring amino acid L-

tyrosine. This consists of a central alpha-carbon bonded to a hydrogen atom, an amino

group (-NH2), a carboxylic acid group (-COOH), and a side chain (R-group). The

characteristic side chain of tyrosine is a p-hydroxybenzyl group (a benzene ring with a

hydroxyl group at the para position).

N-Terminal Protection (Z-group): The amino group of the tyrosine core is protected by a

benzyloxycarbonyl group (Cbz or Z). This group is introduced to prevent the nucleophilic

amine from participating in unintended reactions, such as amide bond formation, during a
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synthetic sequence.[1] The Z-group is composed of a benzyl group attached to a carbonyl

group, which is then linked to the nitrogen atom of the tyrosine.

C-Terminal Protection (OMe group): The carboxylic acid group of the tyrosine is protected as

a methyl ester (-COOCH3). This modification prevents the carboxyl group from reacting, for

instance, in coupling reactions where it could act as a nucleophile.[1] The methyl ester can

be selectively removed under specific conditions when the carboxylic acid functionality is

required.

The combination of these three components results in the stable, protected amino acid

derivative Z-Tyr-OMe, which is amenable to a variety of chemical transformations.
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Start: Tyr-OMe·HCl in AcOEt

Add Na2CO3 solution

Add Z-Cl dropwise (pH 8)

Monitor reaction by TLC

Acidify with Citric Acid (pH 3)

Reaction Complete

Separate organic layer

Wash with brine

Dry with Na2SO4

Concentrate and add Petroleum Ether

End: Isolate Z-Tyr-OMe crystals

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b554329?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b554329?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/key-pharmaceutical-intermediate-ncbz-l-tyrosine-methyl-ester-explained-cz
https://www.chembk.com/en/chem/Z-TYROSINE-OME
https://www.001chemical.com/chem/13512-31-7
https://www.benchchem.com/product/b554329#what-is-the-structure-of-z-tyr-ome
https://www.benchchem.com/product/b554329#what-is-the-structure-of-z-tyr-ome
https://www.benchchem.com/product/b554329#what-is-the-structure-of-z-tyr-ome
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554329?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

